Cas no 40651-89-6 (Butanenitrile,2-amino-)

Butanenitrile,2-amino- structure
Butanenitrile,2-amino- structure
Product Name:Butanenitrile,2-amino-
CAS No:40651-89-6
MF:C4H8N2
MW:84.1197204589844
CID:324625
PubChem ID:419293
Update Time:2024-02-29

Butanenitrile,2-amino- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile,2-amino-
    • 2-AMINOBUTANENITRILE
    • 1-Amino-1-cyanopropane
    • 2-Amino-butyronitril
    • 2-amino-butyronitrile
    • 2-Aminobutyronitrile
    • a-Aminobutyronitrile
    • AC1L9HFZ
    • AG-F-44352
    • Butyronitrile,2-amino- (6CI,7CI)
    • CTK3I8045
    • DL-2-Amino-buttersaeure-nitril
    • DQQIUVCNBOJDGF-UHFFFAOYSA-N
    • DTXSID60329305
    • AKOS000147965
    • Butanenitrile, 2-amino-
    • N14345
    • 3-methyl amino propionitrile
    • 40651-89-6
    • aminobutyronitrile
    • EN300-58210
    • MDL: MFCD09738544
    • Inchi: 1S/C4H8N2/c1-2-4(6)3-5/h4H,2,6H2,1H3
    • InChI Key: DQQIUVCNBOJDGF-UHFFFAOYSA-N
    • SMILES: NC(C#N)CC

Computed Properties

  • Exact Mass: 84.069
  • Monoisotopic Mass: 84.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 68.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.8Ų

Butanenitrile,2-amino- Pricemore >>

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